Cas no 14149-40-7 (Acetonitrile-13C2-15N(8CI,9CI))

Acetonitrile-13C2-15N(8CI,9CI) Properties

Names and Identifiers

• Acetonitrile-13C2-15N(8CI,9CI)
• [13C2,15N]-acetonitrile
• ACETONITRILE-13C2,15N
• 15N]
• METHYL CYANIDE-13C2,15N
• ACETONITRILE-13C2-15N, 99 ATOM % 13C, 99 ATOM % 15N
• J-007505
• DTXSID90480079
• Acetonitrile-13C2,15N, 98 atom % 15N, 99 atom % 13C
• 14149-40-7
• Acetonitrile-13C2,15N 98 atom % 15N, 99 atom % 13C
• Acetonitrile-13C2,15N
• +Expand

• InChIKey： WEVYAHXRMPXWCK-VMIGTVKRSA-N
• Inchi： InChI=1S/C2H3N/c1-2-3/h1H3/i1+1,2+1,3+1
• SMILES： [13CH3][13C]#[15N]

Computed Properties

• Exact Mass: 41.02659
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 44.030293665g/mol
• Heavy Atom Count: 3
• Complexity: 29.3
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79
• Refractive Index: n20/D 1.344(lit.)
• Boiling Point: 81-82 °C(lit.)
• Melting Point: −48 °C(lit.)
• Flash Point: 42 °F
• Color/Form: Not available
• Solubility: Not available
• Density: 0.843 g/mL at 25 °C